Cas no 7380-81-6 (Sulfonium, dimethyl-, 2-ethoxy-2-oxoethylide)

• Product Name: Sulfonium, dimethyl-, 2-ethoxy-2-oxoethylide
• CAS No: 7380-81-6
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 541947
• Update Time: 2024-03-05

Sulfonium, dimethyl-, 2-ethoxy-2-oxoethylide Chemical and Physical Properties

Names and Identifiers

• Sulfonium, dimethyl-, 2-ethoxy-2-oxoethylide
• ethyl (dimethyl-λ4-sulfanylidene)acetate
• Ethyl (Dimethylsulfuranylidene)acetate

• Inchi： 1S/C6H12O2S/c1-4-8-6(7)5-9(2)3/h5H,4H2,1-3H3
• InChI Key： HOKIBTXDUCLZQR-UHFFFAOYSA-N
• SMILES： [CH-]([S+](C)C)C(=O)OCC

Computed Properties

• Exact Mass: 148.056
• Monoisotopic Mass: 148.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3A^2